Cas no 1261899-25-5 (3-(2-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid)

• Product Name: 3-(2-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid
• CAS No: 1261899-25-5
• MF: C₁₅H₁₄FNO₄S
• MW: 323.339366436005
• MDL: MFCD18322930
• CID: 4565858
• Update Time: 2023-08-10

3-(2-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid
• 3-[2-(dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid
• 2'-(N,N-Dimethylsulfamoyl)-6-fluoro-[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18322930
• Inchi： 1S/C15H14FNO4S/c1-17(2)22(20,21)14-6-4-3-5-11(14)12-9-10(15(18)19)7-8-13(12)16/h3-9H,1-2H3,(H,18,19)
• InChI Key： OKTWAQLVGPXJBF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C(=CC=C(C(=O)O)C=1)F)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1